Cas no 4411-99-8 (2-Ethylbut-2-enoic acid)

• Product name: 2-Ethylbut-2-enoic acid
• CAS No: 4411-99-8
• MF: C₆H₁₀O₂
• MW: 114.1424
• CID: 331755
• PubChem ID: 6285023

2-Ethylbut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Butenoic acid,2-ethyl-
• 2-ethyl-2-butenoic acid
• 2-ethylbut-2-enoic acid
• (2E)-2-ethylbut-2-enoic acid
• 2-Ethylbut-2-enoic acid

• Inchi： InChI=1S/C6H10O2/c1-3-5(4-2)6(7)8/h3H,4H2,1-2H3,(H,7,8)/b5-3-
• InChI Key： KFSQJVOLYQRELE-HYXAFXHYSA-N
• SMILES： C(/C(=C/C)/C(O)=O)C

Computed Properties

• Exact Mass: 114.0681

Experimental Properties

• Density: 0.9735 (rough estimate)
• Melting Point: 17.3°C (estimate)
• Boiling Point: 216.76°C (estimate)
• Refractive Index: 1.4254 (estimate)
• PSA: 37.3